![molecular formula C18H20Cl2O3 B5170070 1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene](/img/structure/B5170070.png)
1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene
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Overview
Description
1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene, also known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain, inflammation, and fever. It is one of the most widely used drugs in the world, with millions of prescriptions written each year. In addition to its use as a painkiller, diclofenac has also been the subject of scientific research for its potential applications in other areas, such as cancer treatment and drug delivery.
Mechanism of Action
Diclofenac works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are molecules that play a key role in inflammation and pain. By inhibiting COX enzymes, 1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene reduces the production of prostaglandins, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
Diclofenac has a number of biochemical and physiological effects, including reducing inflammation, pain, and fever. It also has an analgesic effect, meaning it can help to relieve pain. Diclofenac has been shown to have a similar efficacy to other NSAIDs, such as ibuprofen and naproxen.
Advantages and Limitations for Lab Experiments
Diclofenac has several advantages for use in lab experiments, including its well-established safety profile and its availability as a commercially available drug. However, there are also some limitations to its use, including its potential to interact with other drugs and its potential to cause side effects in some individuals.
Future Directions
There are several areas of future research that could be explored with regards to 1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene. One potential area is the development of new formulations of this compound that could enhance its effectiveness or reduce its side effects. Another area of research could be the exploration of this compound's potential applications in the treatment of other diseases, such as Alzheimer's disease or Parkinson's disease.
In conclusion, this compound is a widely used drug that has been the subject of scientific research for its potential applications in cancer treatment and drug delivery. It works by inhibiting COX enzymes, leading to a reduction in inflammation and pain. While this compound has several advantages for use in lab experiments, there are also some limitations to its use. Future research could explore new formulations of this compound or its potential applications in the treatment of other diseases.
Synthesis Methods
The synthesis of 1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene involves several steps, including the reaction of 2-chloro-3-methylbenzoic acid with thionyl chloride to form 2-chloro-3-methylbenzoyl chloride. This compound is then reacted with 4-(2-methoxyphenoxy)butanol to form the corresponding ester, which is then hydrolyzed to produce this compound.
Scientific Research Applications
Diclofenac has been the subject of numerous scientific studies, particularly in the areas of cancer treatment and drug delivery. One study found that 1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene could inhibit the growth of certain types of cancer cells, including breast and prostate cancer cells. Another study showed that this compound could enhance the delivery of other drugs to cancer cells, potentially increasing their effectiveness.
Properties
IUPAC Name |
1,5-dichloro-2-[4-(2-methoxyphenoxy)butoxy]-3-methylbenzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20Cl2O3/c1-13-11-14(19)12-15(20)18(13)23-10-6-5-9-22-17-8-4-3-7-16(17)21-2/h3-4,7-8,11-12H,5-6,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZPBQNGDOPTTLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1OCCCCOC2=CC=CC=C2OC)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20Cl2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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